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Compound of Interest

Compound Name: Heptatriacontane

Cat. No.: B1583076

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Heptatriacontane (Cs7H7s) is a long-chain alkane, a class of saturated hydrocarbons with
the general formula CnHz2n+2.[1][2] As a high-molecular-weight hydrocarbon, its physical
properties are primarily dictated by the significant van der Waals forces between its long, linear
carbon chains.[2][3] This technical guide provides a comprehensive overview of the core
physical properties of n-heptatriacontane, including detailed experimental protocols for their
determination and relevant data presented for easy reference. This information is crucial for
professionals in research, science, and drug development who may utilize long-chain alkanes
in various applications, including as formulation excipients, in material science, or as chemical
standards.

Core Physical Properties

The physical characteristics of n-heptatriacontane are summarized in the tables below. These
properties are fundamental to understanding its behavior in various physical and chemical
systems.

General and Molecular Properties
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Property Value Source(s)
Molecular Formula Cs7H7s [31141[5]
Molecular Weight 520.98 - 521.0 g/mol [3B1141[5]
White, powdery or crystalline
Appearance _ [3]
solid
Physical State Solid at room temperature [2][3]
CAS Number 7194-84-5 [415116]
Thermal Properties
Property Value Source(s)
_ _ 75.1 - 79 °C (348.25 - 352.15
Melting Point [31[6]
K)
Boiling Point ~471 - 502.6 °C (estimated) [31[6]
Flash Point 376.8 °C (estimated) [7]
Enthalpy of Vaporization
37.0 £ 0.5 kcal/mol at 491 K [8]
(AvapH)

Physicochemical Properties
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Property Value Source(s)
_ ~0.8284 - 0.9084 g/cm3
Density , [3][6]
(estimate)
Refractive Index ~1.455 - 1.4677 (estimate) [61[7]
0.0 £ 0.6 mmHg at 25°C
Vapor Pressure _ [7]
(predicted)
Water Solubility Insoluble [3161[9]
o ) Soluble in nonpolar solvents
Solubility in Organic Solvents [3]
(e.g., hexane, benzene)
LogP (Octanol/Water Partition )
14.67970 - 19.6 (estimated) [71[9][10]

Coefficient)

Experimental Protocols

Detailed methodologies for determining the key physical properties of n-heptatriacontane are

outlined below. These protocols are based on standard techniques for the characterization of

long-chain alkanes.

Determination of Melting Point

The melting point of n-heptatriacontane can be accurately determined using a capillary

melting point apparatus.

Methodology:

The sample is heated at a controlled rate.

A small, finely powdered sample of n-heptatriacontane is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting point range.
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Experimental Workflow for Melting Point Determination

Workflow for Melting Point Determination

Sample Preparation:
Finely powder n-heptatriacontane

l

Capillary Packing:
Pack the powdered sample into a capillary tube

l

Apparatus Setup:
Place the capillary tube in the melting point apparatus

l

Heating:
Heat the sample at a controlled rate

l

Observation and Recording:
Record the temperature range from the onset of melting to complete liquefaction

Click to download full resolution via product page

Caption: Workflow for determining the melting point of n-heptatriacontane.

Determination of Boiling Point (Under Reduced
Pressure)

Due to its high boiling point at atmospheric pressure, which can lead to thermal decomposition,
the boiling point of n-heptatriacontane is determined under reduced pressure (vacuum
distillation).

Methodology:

o A sample of n-heptatriacontane is placed in a distillation flask connected to a vacuum pump
and a manometer.
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e The pressure inside the apparatus is reduced to a known, stable value.

e The sample is heated, and the temperature at which the liquid boils and its vapor condenses
is recorded.

e The observed boiling point at the reduced pressure can be extrapolated to atmospheric
pressure using a nomograph if required.

Determination of Density

The density of solid n-heptatriacontane can be determined using a pycnometer.
Methodology:
e The mass of a clean, dry pycnometer is determined.

o The pycnometer is filled with a non-solvent for n-heptatriacontane (e.g., water with a
surfactant), and its mass is measured.

o A known mass of n-heptatriacontane is added to the empty pycnometer.

e The pycnometer containing the sample is then filled with the non-solvent, and its mass is
determined.

e The density is calculated from the mass and volume of the displaced non-solvent.

Determination of Solubility

The solubility of n-heptatriacontane in various solvents is determined by preparing saturated
solutions.

Methodology:

¢ An excess amount of n-heptatriacontane is added to a known volume of the solvent in a
sealed container.

e The mixture is agitated at a constant temperature for an extended period to ensure
equilibrium is reached.
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¢ The undissolved solid is removed by filtration or centrifugation.
+ A known volume of the saturated solution is taken, and the solvent is evaporated.

o The mass of the remaining n-heptatriacontane is measured to determine its concentration
in the saturated solution.

Logical Relationship of n-Heptatriacontane's Physical State

Factors Influencing the Physical State of n-Heptatriacontane

High Molecular Weight Long, Linear Carbon Chain
(521.0 g/mol) (37 carbons)

Strong van der Waals Forces

Solid at Room Temperature High Melting and Boiling Points

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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